1-(2-Fluorophenyl)but-3-en-1-ol

Enantioselective synthesis Asymmetric allylation Chiral building block
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C10H11FO
Molecular Weight 166.19 g/mol
CAS No. 144486-11-3
Cat. No. B13229430
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name1-(2-Fluorophenyl)but-3-en-1-ol
CAS144486-11-3
Molecular FormulaC10H11FO
Molecular Weight166.19 g/mol
Structural Identifiers
SMILESC=CCC(C1=CC=CC=C1F)O
InChIInChI=1S/C10H11FO/c1-2-5-10(12)8-6-3-4-7-9(8)11/h2-4,6-7,10,12H,1,5H2
InChIKeyGPMLTOPYOQIRJO-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

1-(2-Fluorophenyl)but-3-en-1-ol (CAS 144486-11-3): Class Position and Procurement-Relevant Identity


1-(2-Fluorophenyl)but-3-en-1-ol (CAS 144486-11-3) is a fluorinated homoallylic alcohol (C₁₀H₁₁FO, MW 166.19) [1]. It belongs to the class of ortho-halogenated α-allylbenzyl alcohols used as chiral building blocks, synthetic intermediates, and scaffolds for medicinal chemistry [2]. The compound is characterized by a secondary benzylic alcohol flanked by a terminal olefin and an ortho-fluorine substituent, which together impart a distinct electronic and steric profile relative to the para-fluoro, ortho-chloro, and unsubstituted phenyl analogs [3].

Why 1-(2-Fluorophenyl)but-3-en-1-ol Cannot Be Interchanged with Close-in Analogs: A Quantitative Differentiation Rationale


Although the para-fluoro isomer (CAS 136185-86-9) and the unsubstituted phenyl analog (CAS 936-58-3) share an identical core scaffold, key physicochemical and stereochemical attributes differ measurably. The ortho-fluorine atom alters the compound's LogP (2.435 vs. 2.3 for para-fluoro and 2.2 for unsubstituted phenyl [1]), modifies the electronic environment of the benzylic alcohol, and enables enantioselective synthetic access with up to 82% ee via Lewis base-catalyzed allylation of ortho-fluorobenzaldehyde—a transformation whose stereochemical outcome is specifically dictated by the ortho-halogen [2]. Additionally, the ortho-chloro variant (CAS 24165-66-0) introduces a significantly higher LogP (2.95) and larger steric bulk [3]. These differences are not cosmetic; they directly affect reactivity, enantioselectivity, and downstream pharmacokinetic properties when the compound is incorporated into a larger molecular architecture.

Quantitative Differentiation Evidence for 1-(2-Fluorophenyl)but-3-en-1-ol Against Closest Analogs


Enantioselective Synthesis: Ortho-Fluoro Enables 82% ee via Lewis Base Catalysis

In a systematic comparative study of ortho-substituted benzaldehyde allylations, the allylation of ortho-fluorobenzaldehyde under N,N-dioxide Lewis base catalysis produced 1-(2-fluorophenyl)but-3-en-1-ol with 82% enantiomeric excess (ee) [1]. This stereochemical outcome is directly attributable to the ortho-fluoro substituent; the same study examined ortho-chloro, ortho-bromo, and ortho-vinyl benzaldehydes, with ortho-vinylbenzaldehyde yielding 88% ee under Keck allylation conditions but ortho-halobenzaldehydes performing best under Lewis base conditions [1]. The para-fluoro isomer, lacking the ortho steric/electronic constraint, is not addressed in this enantioselective manifold.

Enantioselective synthesis Asymmetric allylation Chiral building block

Lipophilicity Tuning: Ortho-Fluoro LogP Differentiated from Unsubstituted and Para-Fluoro Analogs

Computed partition coefficients reveal that 1-(2-fluorophenyl)but-3-en-1-ol has a LogP of 2.435 [1], compared to 2.2 for the unsubstituted phenyl analog [2] and 2.3 for the para-fluoro isomer [3]. The ortho-chloro variant is significantly more lipophilic at LogP 2.95 [4]. This ~0.2–0.3 log unit increment over the unsubstituted and para-fluoro analogs corresponds to an approximately 1.6–2.0 fold increase in octanol/water partitioning, which can meaningfully shift ADME properties when the scaffold is incorporated into a lead series.

Lipophilicity Drug-likeness Physicochemical property

Storage and Handling: Cold-Chain Requirement Differentiates from Room-Temperature-Stable Analogs

Vendor specifications indicate that 1-(2-fluorophenyl)but-3-en-1-ol requires storage at 2–8°C in a sealed, dry environment . In contrast, the unsubstituted 1-phenylbut-3-en-1-ol is shipped and stored at ambient temperature , and the para-fluoro isomer is also commonly handled at room temperature . The ortho-fluoro compound's cold-chain requirement may reflect enhanced reactivity or lower thermal stability associated with the ortho electronic effect.

Storage condition Stability Procurement logistics

Commercial Purity Profile: ≥98% Availability Supports Direct Use in Fragment-Based and Parallel Synthesis

Multiple vendors offer 1-(2-fluorophenyl)but-3-en-1-ol at ≥98% purity (HPLC) . The unsubstituted phenyl analog is commonly supplied at 95–97% purity , while the ortho-chloro variant is often available only via custom synthesis with unspecified purity [1]. The 98% purity threshold is critical for fragment-based drug discovery (FBDD) campaigns where impurity profiles must be tightly controlled to avoid false-positive or false-negative binding signals.

Purity specification Fragment-based screening Parallel synthesis

Electronic Modulation: Ortho-Fluorine Electron-Withdrawing Effect Alters Benzylic Alcohol Reactivity

The ortho-fluorine substituent exerts a −I (inductive electron-withdrawing) effect that measurably polarizes the benzylic C–O bond and increases the acidity of the benzylic alcohol proton [1]. This electronic perturbation differentiates the ortho-fluoro compound from the para-fluoro isomer, where the fluorine is positioned farther from the reaction center, and from the unsubstituted parent, which lacks any halogen electronic modulation. The consequence is altered reactivity in nucleophilic substitution, oxidation, and esterification reactions at the benzylic alcohol center.

Electronic effect Reactivity Ortho effect

High-Value Application Scenarios for 1-(2-Fluorophenyl)but-3-en-1-ol Where Substitution by Analogs Is Scientifically Unjustified


Chiral Drug Intermediate Synthesis via Enantioselective Allylation

Leveraging the 82% ee achievable through Lewis base-catalyzed allylation of ortho-fluorobenzaldehyde (EurJOC 2014 [1]), this compound serves as an enantioenriched building block for chiral pharmaceutical intermediates, including sertraline-related scaffolds. The para-fluoro isomer cannot access this enantioselective manifold, and the ortho-chloro variant introduces excess steric bulk that alters the catalytic transition state geometry.

Fragment-Based Drug Discovery (FBDD) Library Design

With ≥98% purity and a moderate LogP (2.435) that balances aqueous solubility with membrane permeability [2], this ortho-fluoro homoallylic alcohol is suitable as a rule-of-three-compliant fragment (MW 166 < 300, LogP < 3, HBD = 1, HBA = 2) for FBDD screening libraries. The unsubstituted phenyl analog (LogP 2.2) may lack the fluorine ¹⁹F NMR handle, and the ortho-chloro analog (LogP 2.95, MW 182.6) approaches the upper limit of fragment-likeness.

¹⁹F NMR Probe Development for Mechanistic and Binding Studies

The single ortho-fluorine atom provides a sensitive ¹⁹F NMR spectroscopic handle for monitoring reaction progress, studying protein–ligand interactions, or conducting competitive binding experiments. Unlike the para-fluoro isomer where the fluorine is remote from the stereocenter, the ortho-fluoro substituent reports directly on the chemical environment around the benzylic chiral center [3].

Chemoselective Synthetic Transformations Exploiting Ortho Electronic Effects

The ortho-fluorine's strong −I effect and minimal steric demand (van der Waals radius 1.47 Å vs. 1.75 Å for chlorine) enable chemoselective reactions at the benzylic alcohol (e.g., selective oxidation, Mitsunobu inversion, or sulfonation) that would be less efficient or non-selective with the para-fluoro or ortho-chloro analogs [4]. This is particularly relevant in multi-step syntheses where orthogonal protection/deprotection strategies are required.

Quote Request

Request a Quote for 1-(2-Fluorophenyl)but-3-en-1-ol

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.